Cas no 2227699-35-4 ((2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine
• CAS No: 2227699-35-4
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6521174
• PubChem ID: 165660244
• Update Time: 2025-07-25

(2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine
• EN300-1757537
• 2227699-35-4

• Inchi： 1S/C11H15F2N/c1-7-5-11(13)9(6-10(7)12)4-3-8(2)14/h5-6,8H,3-4,14H2,1-2H3/t8-/m1/s1
• InChI Key： OPDMFJHLJGRCBL-MRVPVSSYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine (CAS No. 2227699-35-4): Properties, Applications, and Research Insights

The compound (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine (CAS No. 2227699-35-4) is a chiral amine derivative with a unique structural framework, combining a fluorinated aromatic ring with an aliphatic amine moiety. Its stereospecific configuration at the 2-position (R-enantiomer) and the presence of difluoro and methyl substituents on the phenyl ring contribute to its distinct physicochemical properties. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate or ligand in asymmetric synthesis. Recent studies highlight its relevance in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly catalytic methods to produce (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine with high enantiomeric purity. The compound’s fluorine atoms enhance metabolic stability and membrane permeability, making it a candidate for optimizing pharmacokinetic profiles in preclinical development. Analytical techniques like HPLC chiral separation and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The growing demand for fluorinated building blocks in medicinal chemistry has positioned CAS No. 2227699-35-4 as a valuable scaffold. Its applications extend to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with trends in targeted protein degradation. Additionally, its lipophilic nature and hydrogen-bonding capacity are leveraged in computational drug design, where molecular docking simulations predict binding affinities to biological targets.

From an industrial perspective, scalability and cost-effectiveness remain key challenges. Innovations in continuous flow chemistry and enzymatic resolution aim to address these hurdles. The compound’s patent landscape reveals its inclusion in proprietary libraries for high-throughput screening (HTS), underscoring its commercial potential. Regulatory agencies emphasize thorough toxicity profiling and environmental impact assessments during development.

As the scientific community prioritizes precision medicine, (2R)-4-(2,5-difluoro-4-methylphenyl)butan-2-amine exemplifies how tailored molecular architectures can drive innovation. Collaborative efforts between academia and industry continue to explore its structure-activity relationships (SAR), with publications citing its role in GPCR modulation and ion channel targeting. Future research may unlock its utility in diagnostic imaging or combination therapies, further expanding its impact.